Endothelin Receptor Type B

Target Description

Endothelin Receptor Type B (EDNRB) is a G protein-coupled receptor primarily involved in mediating the biological effects of endothelin-1 (ET-1). It plays crucial roles in diverse physiological processes including vascular tone regulation, cell proliferation, and neural crest cell development. Therapeutically, EDNRB is a significant target in conditions like Hirschsprung's disease, pulmonary hypertension, and certain cancers, where its modulation can impact disease progression and treatment outcomes.